(Z)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)acetamide

• IUPAC Name: N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylacetamide
• InChI: InChI=1S/C23H26N4O3S2/c1-25-19-9-8-18(30-2)14-20(19)32-23(25)24-21(28)15-31-16-22(29)27-12-10-26(11-13-27)17-6-4-3-5-7-17/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: JQBIOHDVXRRLTH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)SC1=NC(=O)CSCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H26N4O3S2
• Molecular Weight: 470.6 g/mol

Description

(Z)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)acetamide is a useful research compound. Its molecular formula is C23H26N4O3S2 and its molecular weight is 470.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Crystal Structure Analysis :

  • The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been studied, providing insights into their molecular arrangements and potential applications in drug design (Galushchinskiy, Slepukhin, & Obydennov, 2017).

• Antimicrobial Properties :

  • Derivatives of this compound class have shown effectiveness against various bacteria and fungi, suggesting their potential in treating microbial diseases (Desai, Rajpara, & Joshi, 2013).

• Anticancer Activity :

  • Some derivatives have demonstrated significant anticancer activity, particularly against leukemia, lung cancer, and breast cancer cell lines, highlighting their potential as therapeutic agents (Karaburun et al., 2018).

• Dual Antidepressant Properties :

  • Certain benzo[b]thiophene derivatives, closely related to the compound , exhibit both serotonin reuptake inhibition and 5-HT1A receptor affinity, suggesting their use as antidepressants (Orus et al., 2002).

• Antiviral and Antibacterial Agent :

  • Benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, similar to the compound , have shown good antiviral and antibacterial activities, making them potential templates for new antimicrobial agents (Tang et al., 2019).

• Synthesis and Application in Drug Design :

  • The synthesis and characterization of related arylidene compounds from 2-iminothiazolidine-4-one derivatives, including detailed spectral analysis, contribute to the development of new drugs with potential antimicrobial activity (Azeez & Abdullah, 2019).